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Compound of Interest

Compound Name:
2-Hydrazinyl-3-methoxy-5-

nitropyridine

Cat. No.: B8412399

Get Quote

Introduction & Chemical Identity
2-Hydrazinyl-3-methoxy-5-nitropyridine (also known as 2-hydrazino-3-methoxy-5-

nitropyridine) is a highly functionalized pyridine derivative employed primarily as a scaffold in

the development of kinase inhibitors (e.g., JAK1/2 inhibitors) and high-energy nitrogen-rich

materials.

The compound features three distinct functionalities on the pyridine ring:

Hydrazine moiety (C2): A versatile nucleophile serving as a "handle" for heterocyclization

(e.g., forming triazoles or pyrazoles).

Methoxy group (C3): An electron-donating group that modulates the electronic properties of

the ring and solubility.

Nitro group (C5): A strong electron-withdrawing group that activates the C2 position for

Nucleophilic Aromatic Substitution (

) and serves as a precursor for amino-group reduction.
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Property Detail

IUPAC Name 2-Hydrazinyl-3-methoxy-5-nitropyridine

Molecular Formula

Molecular Weight 184.15 g/mol

Key Precursor 2-Chloro-3-methoxy-5-nitropyridine

Reaction Type
Nucleophilic Aromatic Substitution (

)

Retrosynthetic Analysis
The synthesis is best approached via a convergent strategy relying on the activation of the

pyridine ring by the nitro group. The hydrazine moiety is introduced in the final step via

displacement of a halide leaving group.

2-Hydrazinyl-3-methoxy-5-nitropyridine

2-Chloro-3-methoxy-5-nitropyridine
(Key Electrophile)

SNAr (Hydrazinolysis)

2-Hydroxy-3-methoxy-5-nitropyridine
(3-Methoxy-5-nitro-2-pyridone)

Deoxychlorination

3-Methoxypyridin-2-one

Electrophilic Nitration

Hydrazine Hydrate
(Nucleophile)

POCl3 / PCl5
(Chlorination)

HNO3 / H2SO4
(Nitration)
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Figure 1: Retrosynthetic tree illustrating the pathway from the pyridone starting material to the

hydrazine target.

Synthetic Route Selection
While direct nitration of 2-chloro-3-methoxypyridine is possible, it often suffers from

regioselectivity issues (competing 4-nitro and 6-nitro isomers) due to the directing conflict

between the methoxy group and the pyridine nitrogen.

The preferred industrial route involves:

Nitration of 3-methoxy-2-pyridone (highly regioselective for the 5-position).

Chlorination using Phosphorus Oxychloride (

) to generate the reactive 2-chloro intermediate.

Hydrazinolysis of the 2-chloro intermediate.

This guide details the final two stages, assuming the availability of 2-hydroxy-3-methoxy-5-

nitropyridine or the commercial acquisition of 2-chloro-3-methoxy-5-nitropyridine.

Detailed Experimental Protocols
Phase 1: Synthesis of 2-Chloro-3-methoxy-5-
nitropyridine
Note: If starting from commercially available 2-chloro-3-methoxy-5-nitropyridine, skip to Phase

2.

Objective: Convert the hydroxyl/oxo group at C2 into a good leaving group (Chloride).

Materials:

2-Hydroxy-3-methoxy-5-nitropyridine (1.0 eq)

Phosphorus Oxychloride (
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) (5.0 - 10.0 eq)

Phosphorus Pentachloride (

) (1.1 eq) - Optional, enhances rate

Solvent: Neat or Acetonitrile (

)

Base:

-Diethylaniline (catalytic) - Optional

Protocol:

Setup: Equip a dry round-bottom flask with a magnetic stir bar and a reflux condenser under

an inert atmosphere (

or Ar).

Addition: Charge the flask with 2-hydroxy-3-methoxy-5-nitropyridine. Carefully add

(excess acts as solvent and reagent).

Reaction: Heat the mixture to reflux (approx. 105°C) for 3–5 hours. Monitor by TLC (Ethyl

Acetate/Hexane 1:1) until the starting material (

) disappears and the less polar product (

) appears.

Workup (Critical Safety Step):

Cool the reaction mixture to room temperature.

Remove excess

via rotary evaporation under reduced pressure (use a caustic trap for acidic vapors).
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Pour the viscous residue slowly onto crushed ice with vigorous stirring to hydrolyze

remaining phosphoryl chlorides. Exothermic reaction!

Neutralize the aqueous suspension to pH 7–8 using saturated

or 10%

.

Extraction: Extract the aqueous layer with Dichloromethane (DCM) or Ethyl Acetate (

).

Drying: Wash combined organics with brine, dry over anhydrous

, filter, and concentrate.

Result: Yellow to brownish solid. Yield typically 85–95%.

Phase 2: Hydrazinolysis (The Target Synthesis)
Objective: Displace the C2-chloride with hydrazine via

.

Materials:

2-Chloro-3-methoxy-5-nitropyridine (1.0 eq)[1][2]

Hydrazine Hydrate (60–80% aqueous solution) (3.0 – 5.0 eq)

Solvent: Ethanol (EtOH) or Acetonitrile (

)

Protocol:

Dissolution: In a round-bottom flask, dissolve 2-chloro-3-methoxy-5-nitropyridine (e.g., 5.0 g,

26.5 mmol) in Ethanol (50 mL). The solution will be yellow.[3]
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Nucleophile Addition: Cool the solution to 0°C (ice bath). Add Hydrazine Hydrate (4.0 g, ~80

mmol) dropwise over 10 minutes.

Why Excess? Excess hydrazine acts as a scavenger for the liberated HCl and prevents

the formation of the dimer (bis-pyridyl hydrazine).

Reaction: Remove the ice bath and allow the mixture to stir at room temperature.

Optimization: If precipitation is slow, warm gently to 40–50°C for 1 hour.

Monitoring: TLC will show the conversion of the non-polar chloride to the polar, baseline

hydrazine derivative.

Precipitation: The product usually precipitates as a bright yellow/orange solid directly from

the reaction mixture upon cooling.

Isolation: Filter the solid under vacuum.

Washing: Wash the filter cake with:

Cold water (

mL) – to remove hydrazine hydrochloride salts.

Cold Ethanol (

mL) – to remove organic impurities.

Diethyl Ether (

mL) – to facilitate drying.

Drying: Dry the solid in a vacuum oven at 40°C for 4 hours.

Yield: 90–98% Appearance: Yellow to Orange crystalline solid. Melting Point: ~210–215°C

(dec).

Mechanism & Signaling Pathway
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The reaction proceeds via a classical Nucleophilic Aromatic Substitution (

) mechanism. The reaction is facilitated by the "Meisenheimer Complex" intermediate.

Mechanistic Flow:
Activation: The pyridine ring is electron-deficient.[4] The nitro group at C5 and the ring

nitrogen withdraw electron density, making C2 highly electrophilic.

Attack: The hydrazine nitrogen (nucleophile) attacks C2.

Intermediate: A resonance-stabilized anionic intermediate (Meisenheimer complex) forms.

The negative charge is delocalized onto the nitro group and the ring nitrogen.

Elimination: Restoration of aromaticity occurs by the expulsion of the chloride ion.

Reactants:
2-Cl-3-OMe-5-NO2-Py

+ NH2NH2

Transition State:
Nucleophilic Attack at C2

Meisenheimer Complex:
Negative charge delocalized

on NO2 and Ring N

Elimination:
Loss of Cl-

Product:
2-Hydrazinyl-3-methoxy-

5-nitropyridine

Click to download full resolution via product page

Figure 2: Step-wise mechanism of the SNAr reaction.

Quantitative Data Summary
The following table summarizes expected yields and conditions based on standard protocols

for 2-chloro-5-nitropyridine derivatives.
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Parameter Method A (Room Temp) Method B (Reflux)

Solvent Ethanol (Abs.) Acetonitrile

Temperature 25°C 80°C

Time 4–12 Hours 1–2 Hours

Hydrazine Eq. 5.0 eq 3.0 eq

Yield 92% 88%

Purity (HPLC) >98% ~95%

Primary Impurity Unreacted Chloride Bis-pyridyl dimer

Safety & Troubleshooting
Critical Safety Hazards

Hydrazine Hydrate: Potent hepatotoxin, carcinogen, and corrosive. Use double-gloving

(nitrile) and work in a fume hood.

Nitro Compounds: Polynitro pyridines can be energetic. While this mono-nitro compound is

stable, avoid excessive heat (>150°C) or friction during scale-up.

Phosphorus Oxychloride: Reacts violently with water. Quench protocols must be strictly

followed.

Troubleshooting Guide
Issue: Low Yield / No Precipitate.

Cause: Product is soluble in the reaction solvent (common if using Methanol).[5]

Fix: Concentrate the solvent to 25% volume and add cold water to force precipitation.

Issue: Formation of Dimer (Bis-compound).

Cause: Low concentration of hydrazine relative to the substrate.
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Fix: Ensure hydrazine is added to the substrate solution, or increase hydrazine

equivalents to >5.0.

Issue: Dark/Tarred Product.

Cause: Oxidation of hydrazine or thermal decomposition.

Fix: Perform reaction under Nitrogen atmosphere; reduce temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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